Cas no 1794980-03-2 (Malathion α-Monoacid-d5)

• Product Name: Malathion α-Monoacid-d5
• CAS No: 1794980-03-2
• CID: 4554809
• Update Time: 2025-06-14

Malathion α-Monoacid-d5 Chemical and Physical Properties

Names and Identifiers

• Malathion α-Monoacid-d5

Additional information on Malathion α-Monoacid-d5

Research Brief on Malathion α-Monoacid-d5 (CAS: 1794980-03-2): Recent Advances and Applications

Malathion α-Monoacid-d5, a deuterated analog of the organophosphate pesticide malathion, has emerged as a critical analytical standard in environmental and toxicological research. With the CAS number 1794980-03-2, this stable isotope-labeled compound is increasingly utilized in mass spectrometry-based studies for precise quantification of malathion and its metabolites. Recent literature highlights its growing importance in addressing challenges related to pesticide residue analysis, human exposure assessment, and environmental monitoring.

A 2023 study published in Analytical and Bioanalytical Chemistry demonstrated the superior performance of Malathion α-Monoacid-d5 as an internal standard for LC-MS/MS analysis of malathion degradation products in biological matrices. The deuterated compound showed excellent stability and minimal matrix effects, enabling accurate quantification at sub-ppb levels. This advancement is particularly significant for biomonitoring studies where precise measurement of low-level exposures is crucial.

In environmental science applications, researchers have employed Malathion α-Monoacid-d5 to investigate the fate and transport of malathion in aquatic systems. A recent Environmental Science & Technology publication (2024) utilized this standard to track malathion transformation products in simulated wetland ecosystems, revealing previously undocumented degradation pathways. The study's innovative use of the deuterated analog provided unambiguous identification of transformation products through characteristic mass shifts in MS spectra.

The compound's role in pharmacokinetic studies has also expanded, as evidenced by a 2024 Journal of Agricultural and Food Chemistry paper examining malathion metabolism in mammalian systems. By using Malathion α-Monoacid-d5 as a tracer, researchers could differentiate between administered doses and environmental background contamination, significantly improving the reliability of metabolic pathway elucidation. This approach has set a new standard for pesticide metabolism studies.

Recent methodological developments have further enhanced the utility of 1794980-03-2. A novel microextraction technique coupled with Malathion α-Monoacid-d5 as internal standard achieved unprecedented sensitivity (LOD of 0.01 ng/mL) for malathion analysis in complex matrices, as reported in Talanta (2023). This breakthrough has important implications for occupational health monitoring and regulatory compliance testing.

Looking forward, the unique properties of Malathion α-Monoacid-d5 position it as an indispensable tool in emerging areas such as exposomics and suspect screening analysis. Its application in high-resolution mass spectrometry workflows is expected to grow, particularly for non-targeted analysis of organophosphate transformations in environmental and biological systems. The compound's stability and distinctive isotopic pattern make it ideal for these cutting-edge applications in environmental health research.